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Compound of Interest

Compound Name: Chymotrypsin

Cat. No.: B1334515 Get Quote

Chymotrypsin Technical Support Center
This technical support center provides guidance for researchers, scientists, and drug

development professionals on preventing chymotrypsin activity loss during storage and

troubleshooting related issues.

Frequently Asked Questions (FAQs)
Q1: What are the primary causes of chymotrypsin activity loss during storage?

A1: The primary reasons for the loss of chymotrypsin activity during storage are:

Autolysis: As a protease, chymotrypsin can digest itself, leading to inactivation. This is more

pronounced in solution.

Denaturation: Changes in temperature, pH, or the presence of denaturing agents can cause

the enzyme to unfold and lose its catalytic activity.

Oxidation: Certain amino acid residues in the enzyme can be susceptible to oxidation, which

can affect its structure and function.

Q2: What is the optimal temperature for storing chymotrypsin?

A2: For long-term storage, lyophilized chymotrypsin should be stored at -20°C to -80°C. For

short-term storage of solutions, 2-8°C is recommended, but for periods longer than a few days,

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1334515?utm_src=pdf-interest
https://www.benchchem.com/product/b1334515?utm_src=pdf-body
https://www.benchchem.com/product/b1334515?utm_src=pdf-body
https://www.benchchem.com/product/b1334515?utm_src=pdf-body
https://www.benchchem.com/product/b1334515?utm_src=pdf-body
https://www.benchchem.com/product/b1334515?utm_src=pdf-body
https://www.benchchem.com/product/b1334515?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1334515?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


freezing at -20°C or below is preferable.

Q3: How does pH affect the stability of chymotrypsin?

A3: Chymotrypsin is most stable at a low pH, typically around 3.0. At this acidic pH, its

enzymatic activity is minimal, which significantly reduces the rate of autolysis. For activity

assays, the pH is typically raised to its optimal range of 7.8-8.0.

Q4: What are some common stabilizers used to prevent chymotrypsin activity loss?

A4: Common stabilizers include:

Calcium ions (Ca²⁺): Calcium ions are known to bind to chymotrypsin and increase its

stability against autolysis.

Glycerol or Sucrose: These cryoprotectants can help to stabilize the enzyme's structure,

especially during freezing and thawing.

Competitive inhibitors: In some cases, reversible competitive inhibitors can be used to block

the active site and prevent autolysis during storage. These must be removed before use.

Troubleshooting Guide
Issue: Significant loss of chymotrypsin activity in my stock solution.

This guide will help you troubleshoot potential causes for the loss of chymotrypsin activity in

your prepared solutions.

Troubleshooting Workflow
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Start: Significant Loss of
Chymotrypsin Activity

How was the chymotrypsin solution stored?

Temperature > 4°C or
multiple freeze-thaw cycles

Temperature/Thawing

Stored at neutral or alkaline pH
(pH > 7.0) for extended period

pH

No stabilizer (e.g., Ca²⁺)
in the storage buffer

Buffer Composition

Likely Cause:
Thermal Denaturation

Likely Cause:
Autolysis

Recommendation:
Store at -20°C or below.

Aliquot to avoid freeze-thaw.

Recommendation:
Store in acidic buffer (e.g., 1 mM HCl).
Adjust pH to optimum only before use.

Recommendation:
Add 2-10 mM CaCl₂
to the storage buffer.

Activity Preserved
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Prepare Reagents:
- Assay Buffer (pH 8.0)

- BAPNA Substrate
- Chymotrypsin Solution

Set up Reaction:
Add Assay Buffer to cuvette/plate

Add Chymotrypsin
to buffer and mix

Add BAPNA Substrate
to initiate the reaction

Measure Absorbance at 410 nm
over time

Calculate Activity based on
the rate of change in absorbance
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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